Cas no 2094201-38-2 (6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one)

• Product Name: 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one
• CAS No: 2094201-38-2
• MF: C₁₉H₂₅FN₂O₂
• MW: 332.412408590317
• CID: 5843613
• PubChem ID: 126833088
• Update Time: 2025-06-13

6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(8-fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one
• 2094201-38-2
• EN300-6695741
• Z2677915514
• AKOS033975386
• 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one

• Inchi： 1S/C19H25FN2O2/c1-11(2)17-19(18(24)21-17)8-15(16(23)9-19)22-7-6-12-4-3-5-14(20)13(12)10-22/h3-5,11,15-17,23H,6-10H2,1-2H3,(H,21,24)
• InChI Key： MXZSCOWTEGQYEA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CN(CC2)C1C(CC2(C(NC2C(C)C)=O)C1)O

Computed Properties

• Exact Mass: 332.19000621g/mol
• Monoisotopic Mass: 332.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one

Exploring the Potential of 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one (CAS No. 2094201-38-2) in Modern Drug Discovery

The compound 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one, with the CAS number 2094201-38-2, represents an intriguing scaffold in medicinal chemistry. Its unique spirocyclic and tetrahydroisoquinoline moieties make it a promising candidate for targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. Researchers are increasingly focusing on such spirocyclic compounds due to their three-dimensional complexity, which enhances binding selectivity and metabolic stability.

In recent years, the demand for novel small-molecule therapeutics has surged, particularly for conditions like neurodegenerative diseases and chronic pain. The structural features of 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one suggest potential interactions with dopamine receptors or sigma receptors, which are hot topics in neuroscience research. Computational studies indicate its blood-brain barrier (BBB) permeability, a critical factor for CNS drug development.

The fluorine substitution at the 8-position of the tetrahydroisoquinoline ring is noteworthy, as fluorination often improves bioavailability and binding affinity. This aligns with the pharmaceutical industry's growing interest in fluorinated drug candidates. Additionally, the hydroxy group at the 7-position could facilitate hydrogen bonding with target proteins, while the isopropyl group may contribute to lipophilicity optimization.

From a synthetic perspective, the 2-azaspiro[3.4]octan-1-one core presents exciting challenges for asymmetric synthesis. Recent advances in transition-metal catalysis and organocatalysis could streamline its production. The compound's chiral centers underscore the importance of stereoselective synthesis, a key focus area in modern process chemistry.

In drug metabolism studies, preliminary data suggest that 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and hepatic stability. These characteristics are crucial for addressing current challenges in drug candidate attrition during clinical development.

The scientific community is particularly interested in how this compound compares to existing spirocyclic-based drugs like some antidepressants and antipsychotics. Its structural novelty might offer advantages in terms of receptor subtype selectivity and reduced off-target effects – common search queries among medicinal chemists exploring next-generation neurotherapeutics.

As artificial intelligence in drug discovery gains traction, compounds like 2094201-38-2 serve as valuable case studies for machine learning models predicting ADMET properties. The integration of computational chemistry and high-throughput screening data could accelerate the development of analogs with improved therapeutic indices.

Environmental considerations in pharmaceutical development have brought attention to the green chemistry aspects of synthesizing such complex molecules. The atom economy and solvent selection for producing 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one are subjects of ongoing research, reflecting the industry's shift toward sustainable pharmaceutical manufacturing.

Patent landscape analysis reveals growing intellectual property activity around spirocyclic compounds with tetrahydroisoquinoline motifs, suggesting commercial potential for 2094201-38-2. Pharmaceutical companies are actively searching for novel chemical entities that can address unmet medical needs while providing composition of matter protection.

In conclusion, 6-(8-Fluoro-1,2,3,4-tetrahydroisoquinolin-2-yl)-7-hydroxy-3-(propan-2-yl)-2-azaspiro[3.4]octan-1-one exemplifies the innovation occurring at the intersection of medicinal chemistry and drug design. Its development trajectory will likely benefit from current trends in fragment-based drug discovery, cryo-EM structure determination, and personalized medicine approaches, making it a compound worth watching in coming years.